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AGN 193109-d7 AGN 193109-d7
Brand Name: Vulcanchem
CAS No.: 1216429-25-2
VCID: VC0029457
InChI: InChI=1S/C28H24O2/c1-19-4-11-22(12-5-19)24-16-17-28(2,3)26-15-10-21(18-25(24)26)7-6-20-8-13-23(14-9-20)27(29)30/h4-5,8-16,18H,17H2,1-3H3,(H,29,30)/i1D3,4D,5D,11D,12D
SMILES: CC1=CC=C(C=C1)C2=CCC(C3=C2C=C(C=C3)C#CC4=CC=C(C=C4)C(=O)O)(C)C
Molecular Formula: C28H24O2
Molecular Weight: 399.541

AGN 193109-d7

CAS No.: 1216429-25-2

Reference Standards

VCID: VC0029457

Molecular Formula: C28H24O2

Molecular Weight: 399.541

AGN 193109-d7 - 1216429-25-2

CAS No. 1216429-25-2
Product Name AGN 193109-d7
Molecular Formula C28H24O2
Molecular Weight 399.541
IUPAC Name 4-[2-[5,5-dimethyl-8-[2,3,5,6-tetradeuterio-4-(trideuteriomethyl)phenyl]-6H-naphthalen-2-yl]ethynyl]benzoic acid
Standard InChI InChI=1S/C28H24O2/c1-19-4-11-22(12-5-19)24-16-17-28(2,3)26-15-10-21(18-25(24)26)7-6-20-8-13-23(14-9-20)27(29)30/h4-5,8-16,18H,17H2,1-3H3,(H,29,30)/i1D3,4D,5D,11D,12D
Standard InChIKey NCEQLLNVRRTCKJ-KPYMRHKVSA-N
SMILES CC1=CC=C(C=C1)C2=CCC(C3=C2C=C(C=C3)C#CC4=CC=C(C=C4)C(=O)O)(C)C
Synonyms 4-[2-[5,6-Dihydro-5,5-dimethyl-8-(4-methylphenyl-d7)-2-naphthalenyl]ethynyl]benzoic Acid; CD 3106-d7;
PubChem Compound 57369220
Last Modified Nov 11 2021
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